4-[(4-Ethenyl-2,6-difluorophenyl)ethynyl]-2-fluorobenzonitrile

• CAS No.: 797047-89-3
• Molecular Formula: C17H8F3N
• Molecular Weight: 283.25 g/mol
• IUPAC Name: 4-[2-(4-ethenyl-2,6-difluorophenyl)ethynyl]-2-fluorobenzonitrile
• InChI: InChI=1S/C17H8F3N/c1-2-11-7-16(19)14(17(20)8-11)6-4-12-3-5-13(10-21)15(18)9-12/h2-3,5,7-9H,1H2
• InChI Key: MJUNZOOWEYUPDO-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC(=C(C(=C1)F)C#CC2=CC(=C(C=C2)C#N)F)F

Description

4-[(4-Ethenyl-2,6-difluorophenyl)ethynyl]-2-fluorobenzonitrile is a chemical compound characterized by its unique structure, which includes ethenyl, difluorophenyl, ethynyl, and benzonitrile groups

Preparation Methods

The synthesis of 4-[(4-Ethenyl-2,6-difluorophenyl)ethynyl]-2-fluorobenzonitrile typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-ethynyl-2,6-difluorobenzene and 4-fluorobenzonitrile.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving a palladium-catalyzed coupling reaction. The reaction may require specific solvents, temperatures, and reaction times to achieve optimal yields.

Purification: The final product is purified using techniques such as column chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

4-[(4-Ethenyl-2,6-difluorophenyl)ethynyl]-2-fluorobenzonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where specific functional groups are replaced by other groups. Common reagents for these reactions include halogens, acids, and bases.

Scientific Research Applications

4-[(4-Ethenyl-2,6-difluorophenyl)ethynyl]-2-fluorobenzonitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and materials.

Biology: The compound is studied for its potential biological activities, including its interactions with biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development.

Industry: The compound is used in the development of advanced materials with specific properties, such as liquid crystals and polymers.

Mechanism of Action

The mechanism of action of 4-[(4-Ethenyl-2,6-difluorophenyl)ethynyl]-2-fluorobenzonitrile involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain receptors or enzymes, modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

4-[(4-Ethenyl-2,6-difluorophenyl)ethynyl]-2-fluorobenzonitrile can be compared with similar compounds such as:

4-[(2,6-Difluorophenyl)ethynyl]biphenyl: This compound shares structural similarities but differs in its specific functional groups and properties.

4-[(4-Ethyl-2,6-difluorophenyl)ethynyl]-4’-propylbiphenyl: Another related compound with variations in the alkyl and ethynyl groups, leading to different chemical and physical properties.